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Introduction

Disoxaril (WIN 51711) stands as a seminal compound in the study of antiviral agents that
target the viral capsid. As a member of the "WIN" series of compounds developed by Sterling-
Winthrop, its discovery and mechanism of action have significantly advanced our
understanding of picornavirus replication and have provided a valuable model for the
development of subsequent capsid-binding inhibitors. This technical guide provides an in-depth
analysis of Disoxaril, focusing on its mechanism of action, quantitative antiviral activity, the
development of viral resistance, and the experimental protocols used in its characterization.

Mechanism of Action: Stabilizing the Capsid to
Inhibit Uncoating

Disoxaril exerts its antiviral effect by directly binding to the viral capsid, a protein shell that
encloses the viral genome. Specifically, it targets a hydrophobic pocket located within the VP1
capsid protein of picornaviruses, such as polioviruses and rhinoviruses.[1][2] This binding event
stabilizes the entire virion structure. The increased rigidity of the capsid prevents the
conformational changes that are necessary for the virus to uncoat and release its genetic
material into the host cell's cytoplasm.[1][3] While Disoxaril effectively halts viral replication by
inhibiting uncoating, it does not prevent the initial stages of infection, such as the virus entering
the host cell through receptor-mediated endocytosis.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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